Cas no 2229435-38-3 (methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate)
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate
- 2229435-38-3
- EN300-2005788
-
- Inchi: 1S/C9H16O5S/c1-9(2)6(4-5-15(9,12)13)7(10)8(11)14-3/h6-7,10H,4-5H2,1-3H3
- InChI Key: NOPVDXKDUFKVBF-UHFFFAOYSA-N
- SMILES: S1(CCC(C(C(=O)OC)O)C1(C)C)(=O)=O
Computed Properties
- Exact Mass: 236.07184478g/mol
- Monoisotopic Mass: 236.07184478g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 89Ų
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2005788-0.05g |
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate |
2229435-38-3 | 0.05g |
$1320.0 | 2023-09-16 | ||
| Enamine | EN300-2005788-0.1g |
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate |
2229435-38-3 | 0.1g |
$1384.0 | 2023-09-16 | ||
| Enamine | EN300-2005788-0.25g |
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate |
2229435-38-3 | 0.25g |
$1447.0 | 2023-09-16 | ||
| Enamine | EN300-2005788-0.5g |
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate |
2229435-38-3 | 0.5g |
$1509.0 | 2023-09-16 | ||
| Enamine | EN300-2005788-1.0g |
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate |
2229435-38-3 | 1g |
$1572.0 | 2023-06-02 | ||
| Enamine | EN300-2005788-2.5g |
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate |
2229435-38-3 | 2.5g |
$3080.0 | 2023-09-16 | ||
| Enamine | EN300-2005788-5.0g |
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate |
2229435-38-3 | 5g |
$4557.0 | 2023-06-02 | ||
| Enamine | EN300-2005788-10.0g |
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate |
2229435-38-3 | 10g |
$6758.0 | 2023-06-02 | ||
| Enamine | EN300-2005788-1g |
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate |
2229435-38-3 | 1g |
$1572.0 | 2023-09-16 | ||
| Enamine | EN300-2005788-5g |
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate |
2229435-38-3 | 5g |
$4557.0 | 2023-09-16 |
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate
Professional Introduction to Methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate (CAS No. 2229435-38-3)
Methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate, a compound with the CAS number 2229435-38-3, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those involving oxidative stress and inflammation. Its unique structural features, characterized by a thiolan core and hydroxyacetic acid derivative, make it an intriguing candidate for further exploration in drug discovery and therapeutic applications.
The molecular structure of Methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate incorporates several key functional groups that contribute to its biological activity. The presence of a dimethyl group and a dioxo moiety enhances its reactivity and interaction with biological targets. These features are particularly relevant in the context of recent studies that highlight the importance of such structural elements in designing molecules with enhanced pharmacological properties.
In recent years, there has been growing interest in compounds that can effectively mitigate oxidative stress and inflammation, which are implicated in various chronic diseases. Methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate has shown promise in preclinical studies as a potential inhibitor of enzymes involved in the pathogenesis of these conditions. Specifically, its ability to interact with COX (cyclooxygenase) and LOX (lipoxygenase) enzymes suggests that it could be a valuable tool in developing novel therapeutic strategies.
The compound's mechanism of action appears to involve the modulation of redox signaling pathways. By targeting key enzymes such as COX and LOX, Methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate may help restore cellular homeostasis by reducing the production of pro-inflammatory mediators. This aligns with current research trends that emphasize the role of redox balance in maintaining health and preventing disease.
Recent advancements in chemical biology have enabled more sophisticated approaches to drug design, allowing for the development of molecules with tailored properties. The synthesis and characterization of Methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate exemplify this progress. The compound's synthesis involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. These methods not only ensure high yield but also enhance purity, which is crucial for pharmaceutical applications.
The pharmacokinetic profile of Methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate is another area of interest. Studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. This makes it a promising candidate for further development into a therapeutic agent. The compound's solubility and stability under various conditions are also favorable factors that contribute to its potential clinical utility.
In conclusion, Methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and promising biological activity make it an intriguing candidate for further exploration. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound holds great potential for contributing to the development of novel therapeutic strategies.
2229435-38-3 (methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)